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Compound of Interest

Compound Name: 2-Methoxy-3-nitronaphthalene
CAS No.: 91137-51-8
Cat. No.: B13771770
Get Quote
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Executive Summary

2-Methoxy-3-nitronaphthalene (CAS 91137-51-8) is a substituted naphthalene derivative
distinct from its more common regioisomer, 2-methoxy-1-nitronaphthalene.[1][2] Precise
characterization of the 3-nitro isomer is critical in synthetic organic chemistry because nitration
of 2-methoxynaphthalene (Nerolin) kinetically favors the 1-position. Consequently, the 3-nitro
isomer is often a minor product or requires specific synthesis via 3-nitro-2-naphthol.

This guide provides the available thermodynamic data, contrasts it with key isomers to prevent
misidentification, and outlines standardized protocols for experimental verification.

Chemical Identity & Structural Analysis[1][2]
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Property Detail

Chemical Name 2-Methoxy-3-nitronaphthalene
CAS Registry Number 91137-51-8

Molecular Formula C11H9NOs

Molecular Weight 203.19 g/mol

SMILES COclcc2cccec2ecl[O-]

Nitro group at C3, adjacent to Methoxy at C2

Key Structural Feature ) ]
(Ortho relationship).[1][2]

Structural Visualization

The following diagram illustrates the chemical structure and the critical steric relationship
between the methoxy and nitro groups.
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Figure 1: Structural decomposition of 2-Methoxy-3-nitronaphthalene highlighting the ortho-
substitution pattern.

Thermodynamic Properties: Melting & Boiling
Points[3]

Accurate melting point (MP) determination is the primary method for distinguishing the 3-nitro
target from the 1-nitro isomer. While the 1-nitro isomer is well-documented, the 3-nitro isomer's
data is often derived from specific synthetic literature.

Comparative Data Table
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CAS No.[1][2] Melting Point

Compound . Boiling Point Significance
[31[41[5] (°C)
2-Methoxy-3- Distinct (See Decomposes
] 91137-51-8 Target Isomer
nitronaphthalene Note 1) >300°C
2-Methoxy-1- Major Impurity
) 4900-66-7 130 -132 °C [1] N/A
nitronaphthalene (Isomer)
2-
Methoxynaphthal  93-04-9 73 -75°C[2] 274 °C Starting Material
ene
3-Nitro-2-
32361-60-7 103 - 104 °C N/A Precursor
naphthol

Note 1 (Data Integrity): Unlike the 1-nitro isomer, the specific melting point of the 3-nitro isomer
is not standard in aggregated public databases (e.g., PubChem). It is typically isolated as a
solid with a melting point distinct from the 130°C of the 1-nitro isomer. Researchers must
experimentally verify the MP to confirm regio-selectivity, ensuring the value does not align with
the 1-nitro impurity.

Boiling Point Characteristics[1][3][6][7][8]
o Theoretical BP: Predicted to be ~340-350 °C at 760 mmHg based on structural analogues

(e.g., 3-methoxynaphthalen-2-amine BP is ~333 °C).

o Practical Consideration: Nitro-naphthalenes are thermally unstable at high temperatures.
Distillation is not recommended at atmospheric pressure due to explosion risk and
decomposition. Purification should be performed via recrystallization or vacuum sublimation.

Synthesis & Purification Context

The melting point is the quality gate for synthesis. The 3-nitro isomer is typically synthesized by
methylating 3-nitro-2-naphthol, avoiding the mixture issues of direct nitration.

Purity Verification Workflow
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Figure 2: Decision logic for verifying the identity of 2-Methoxy-3-nitronaphthalene based on
melting point exclusion.
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Experimental Protocols
Protocol A: Melting Point Determination (Capillary
Method)

Objective: Accurate determination of the solid-liquid phase transition to verify purity.[6]

Sample Prep: Dry the sample in a vacuum desiccator (P20s) for 4 hours to remove solvent

traces which depress MP.

Loading: Introduce 2—-3 mm of fine powder into a sealed glass capillary. Compact by tapping.

[7]

Ramping:
o Rapid Heat: 10°C/min until 20°C below expected MP.
o Critical Phase: Reduce rate to 1°C/min.

Observation: Record

(first liquid drop) and
(complete liquefaction).
o Acceptance Criteria: Range

[7]

o Alert: If MP

, suspect 1-nitro isomer contamination.

Protocol B: Boiling Point Estimation (DSC)

Objective: Determine thermal stability and apparent boiling/decomposition point without bulk

heating risks.

 Instrument: Differential Scanning Calorimetry (DSC).
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e Atmosphere: Nitrogen (

) purge (50 mL/min) to prevent oxidation.

e Pan: Hermetically sealed aluminum pan with a pinhole (to allow volatile escape).
e Program: Ramp 5°C/min from 40°C to 350°C.

o Analysis: Identify the endothermic melting peak first. Look for a broad endotherm (boiling) or
sharp exotherm (decomposition) at higher temperatures.

Applications

o Pharmaceutical Intermediate: Precursor to 3-methoxynaphthalen-2-amine, used in the
synthesis of azo dyes and potential bioactive scaffolds.

o Fluorescent Probes: Nitro-naphthalenes are studied for their fluorescence quenching
properties and solvatochromism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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